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molecular formula C20H24N4 B8597371 1-Cyclopentyl-3-ethyl-N-[(pyridin-3-yl)methyl]-1H-indazol-6-amine CAS No. 652158-89-9

1-Cyclopentyl-3-ethyl-N-[(pyridin-3-yl)methyl]-1H-indazol-6-amine

Cat. No. B8597371
CAS RN: 652158-89-9
M. Wt: 320.4 g/mol
InChI Key: BRDHBRJZFBEQRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07153871B2

Procedure details

To a mixture of 3-pyridinecarboxaldehyde (106 mg, 1.0 mol) in methanol (5.0 mL) was added 6-amino-1-cyclopentyl-3-ethyl-1H-indazole (240 mg, 1.05 mmol) and p-toluenesulfonic acid monohydrate (2.0 mg). The reaction mixture was stirred for 4 h. The flask was then cooled to 0° C. and sodium borohydride (0.09 g, 2.3 mmol) was added portion-wise over 4 h. The reaction mixture was allowed to warm to room temperature over 16h with stirring. TLC indicated the reaction was complete (1:3 hex:EA). The solvent was evaporated and diluted with water (10 mL) and extracted with ethyl acetate (2×20 mL). The combined organic layers were washed with brine (5 mL), dried over sodium sulfate, and concentrated to yield the desired product. 1H NMR (300 MHz) δ 8.64 (s,1H), 8.51 (m,1H), 7.70 (m, 1H), 7.42 (d, J=8.4 Hz, 1H), 7.25 (m, 1H), 6.50 (m,1H), 6.33 (s,1H), 4.68 (p,J=7.8 Hz, 1H), 4.55 (br,1H), 4.40 (s,1H), 2.90 (q,J=7.7 Hz,2H), 2.1–1.8 (m,6H), 1.8–1.6 (m,2H), 1.34 (t,J=7.7 Hz,3H).
Name
3-pyridinecarboxaldehyde
Quantity
106 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
5 mL
Type
solvent
Reaction Step One
Name
6-amino-1-cyclopentyl-3-ethyl-1H-indazole
Quantity
240 mg
Type
reactant
Reaction Step Two
Name
p-toluenesulfonic acid monohydrate
Quantity
2 mg
Type
reactant
Reaction Step Two
Name
sodium borohydride
Quantity
0.09 g
Type
reactant
Reaction Step Three
[Compound]
Name
16h
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
EA
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
desired product

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH:7]=O)[CH:2]=1.[NH2:9][C:10]1[CH:18]=[C:17]2[C:13]([C:14]([CH2:24][CH3:25])=[N:15][N:16]2[CH:19]2[CH2:23][CH2:22][CH2:21][CH2:20]2)=[CH:12][CH:11]=1.O.C1(C)C=CC(S(O)(=O)=O)=CC=1.[BH4-].[Na+]>CO.CC(=O)OCC>[CH:19]1([N:16]2[C:17]3[C:13](=[CH:12][CH:11]=[C:10]([NH:9][CH2:7][C:3]4[CH:2]=[N:1][CH:6]=[CH:5][CH:4]=4)[CH:18]=3)[C:14]([CH2:24][CH3:25])=[N:15]2)[CH2:20][CH2:21][CH2:22][CH2:23]1 |f:2.3,4.5|

Inputs

Step One
Name
3-pyridinecarboxaldehyde
Quantity
106 mg
Type
reactant
Smiles
N1=CC(=CC=C1)C=O
Name
methanol
Quantity
5 mL
Type
solvent
Smiles
CO
Step Two
Name
6-amino-1-cyclopentyl-3-ethyl-1H-indazole
Quantity
240 mg
Type
reactant
Smiles
NC1=CC=C2C(=NN(C2=C1)C1CCCC1)CC
Name
p-toluenesulfonic acid monohydrate
Quantity
2 mg
Type
reactant
Smiles
O.C1(=CC=C(C=C1)S(=O)(=O)O)C
Step Three
Name
sodium borohydride
Quantity
0.09 g
Type
reactant
Smiles
[BH4-].[Na+]
Step Four
[Compound]
Name
16h
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
EA
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(OCC)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 4 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
with stirring
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated
ADDITION
Type
ADDITION
Details
diluted with water (10 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (2×20 mL)
WASH
Type
WASH
Details
The combined organic layers were washed with brine (5 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 4 h
Name
desired product
Type
product
Smiles
C1(CCCC1)N1N=C(C2=CC=C(C=C12)NCC=1C=NC=CC1)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.